Cas no 1804615-40-4 (2-Amino-4-(aminomethyl)-5-(trifluoromethoxy)pyridine-3-acetonitrile)

• Product Name: 2-Amino-4-(aminomethyl)-5-(trifluoromethoxy)pyridine-3-acetonitrile
• CAS No: 1804615-40-4
• MF: C₉H₉F₃N₄O
• MW: 246.189171552658
• CID: 4930532
• Update Time: 2025-05-20

2-Amino-4-(aminomethyl)-5-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(aminomethyl)-5-(trifluoromethoxy)pyridine-3-acetonitrile

• Inchi： 1S/C9H9F3N4O/c10-9(11,12)17-7-4-16-8(15)5(1-2-13)6(7)3-14/h4H,1,3,14H2,(H2,15,16)
• InChI Key： RONVPYONHVVYPE-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C(CC#N)=C1CN)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• XLogP3: 0.2
• Topological Polar Surface Area: 98

Additional information on 2-Amino-4-(aminomethyl)-5-(trifluoromethoxy)pyridine-3-acetonitrile

Research Briefing on 2-Amino-4-(aminomethyl)-5-(trifluoromethoxy)pyridine-3-acetonitrile (CAS: 1804615-40-4)

2-Amino-4-(aminomethyl)-5-(trifluoromethoxy)pyridine-3-acetonitrile (CAS: 1804615-40-4) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. This compound, characterized by its trifluoromethoxy and aminomethyl substituents, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and inflammatory diseases.

Recent studies have highlighted the role of this compound as a key building block in the synthesis of small-molecule inhibitors targeting specific enzymes and receptors. For instance, its incorporation into pharmacophores has been explored for the design of potent and selective kinase inhibitors, which are crucial in oncology and autoimmune disease research. The trifluoromethoxy group, in particular, enhances the metabolic stability and bioavailability of derived compounds, making it a valuable moiety in drug design.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 2-Amino-4-(aminomethyl)-5-(trifluoromethoxy)pyridine-3-acetonitrile in the development of novel GABA_A receptor modulators. The study revealed that derivatives of this compound exhibited high affinity for α5-containing GABA_A receptors, which are implicated in cognitive disorders such as Alzheimer's disease. The findings suggest potential applications in the treatment of neurodegenerative conditions, although further preclinical validation is required.

Another notable application of this compound is in the field of antimicrobial research. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of pyridine-based analogs using 1804615-40-4 as a precursor, which exhibited promising activity against drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, highlighting its potential as a scaffold for next-generation antibiotics.

From a synthetic chemistry perspective, the compound's reactivity has been leveraged in multicomponent reactions (MCRs) to generate diverse heterocyclic libraries. Recent advancements in flow chemistry have further optimized its use in high-throughput synthesis, enabling rapid exploration of structure-activity relationships (SAR) for drug discovery programs. These methodologies have been instrumental in accelerating the identification of lead compounds with improved pharmacokinetic profiles.

Despite its promising applications, challenges remain in the large-scale production and purification of 2-Amino-4-(aminomethyl)-5-(trifluoromethoxy)pyridine-3-acetonitrile. Current efforts focus on developing greener synthetic routes and improving yield through catalytic processes. Additionally, ongoing toxicological studies aim to address potential safety concerns associated with its metabolites, ensuring compliance with regulatory standards for clinical development.

In conclusion, 2-Amino-4-(aminomethyl)-5-(trifluoromethoxy)pyridine-3-acetonitrile (CAS: 1804615-40-4) represents a valuable tool in modern drug discovery, with applications spanning CNS disorders, antimicrobial therapy, and beyond. Its continued exploration underscores the importance of pyridine derivatives in addressing unmet medical needs, and future research will likely uncover additional therapeutic avenues for this versatile compound.